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Compound of Interest

Pentaethylene glycol monomethyl
Compound Name:
ether

cat. No.: B1677528

Essential Safety and Handling Guide for
Pentaethylene Glycol Monomethyl Ether

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential information for the
safe handling and disposal of Pentaethylene glycol monomethyl ether. Adherence to these
procedures will minimize risks and ensure a safe working environment.

Key Quantitative Data

A summary of important quantitative data for Pentaethylene glycol monomethyl ether is
provided in the table below.

Property Value

Molecular Formula C11H2406

Molecular Weight 252.31 g/mol [1]

Flash Point > 110 °C (> 230 °F)[2]
Appearance Clear, colorless liquid[3][4]
Storage Temperature 2-8°C[1]
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Experimental Protocol: Safe Handling of
Pentaethylene Glycol Monomethyl Ether

This protocol outlines the step-by-step procedure for the safe handling of Pentaethylene
glycol monomethyl ether in a laboratory setting.

Pre-Handling Preparations

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying potential hazards and necessary control measures.

o Ventilation: Ensure work is performed in a well-ventilated area, preferably within a chemical
fume hood.[2]

o Emergency Equipment: Confirm that a functioning eyewash station and safety shower are
readily accessible.[2]

o Personal Protective Equipment (PPE) Check: Inspect all PPE for integrity before use.

ired | : : PPE)

PPE Category Specific Recommendations

] Safety goggles with side-shields are required to
Eye Protection .
protect against splashes.[2]

Wear appropriate protective gloves. Nitrile
Hand Protection rubber gloves with a thickness greater than 0.11

mm are a suitable option.[2]

] A lab coat or impervious clothing should be worn
Body Protection '
to protect the skin.[2]

Use in a well-ventilated area. If ventilation is
Respiratory Protection inadequate, a NIOSH/MSHA approved

respirator should be used.[2]

Handling Procedure

» Don PPE: Put on all required personal protective equipment before handling the chemical.
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e Chemical Handling:

o Always handle Pentaethylene glycol monomethyl ether in a well-ventilated area to keep
airborne concentrations low.[2]

o Avoid direct contact with skin and eyes.[2]
o Do not breathe in mist, vapor, or gas.[2]

e Post-Handling:
o Wash hands thoroughly after handling.[2]

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage

e Store in a cool, dry, and well-ventilated place.[2]
o Keep containers tightly closed when not in use.[2]

o Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan

The disposal of Pentaethylene glycol monomethyl ether must be handled with care to
prevent environmental contamination.

» Waste Classification: Determine if the waste is classified as hazardous according to local,
state, and federal regulations.[2]

o Disposal Method: Do not pour Pentaethylene glycol monomethyl ether down the drain or
into sewer systems.[2] It should be disposed of as hazardous waste through a licensed
disposal contractor.[2][6]

o Containers: Store waste in clearly labeled, leak-proof containers.[2] Do not mix with other
waste materials.[2]
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Emergency Procedures
First Aid Measures

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Get medical
advice/attention if you feel unwell.[6]

e In Case of Skin Contact: Take off all contaminated clothing immediately. Rinse skin well with
water. If skin irritation occurs, get medical advice/attention.[6]

 In Case of Eye Contact: Rinse with plenty of water. Remove contact lenses if present and
easy to do. If eye irritation persists, get medical advice/attention.[6]

« |If Swallowed: Rinse mouth. Get medical advice/attention.[6]

Chemical Spill Workflow

The following diagram illustrates the step-by-step procedure for handling a spill of
Pentaethylene glycol monomethyl ether.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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